Cas no 2918926-94-8 (2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane
• CAS No: 2918926-94-8
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6796513
• PubChem ID: 171367288
• Update Time: 2025-11-01

2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2918926-94-8
• 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane
• MFCD34776681

• Inchi： 1S/C12H15BrO3/c1-8(2)16-9-3-4-10(11(13)7-9)12-14-5-6-15-12/h3-4,7-8,12H,5-6H2,1-2H3
• InChI Key： WGLSZNTZUJPXCQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1OCCO1)OC(C)C

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane

Introduction to 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane (CAS No. 2918926-94-8)

2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane, identified by the Chemical Abstracts Service Number (CAS No.) 2918926-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of dioxolane derivatives, which are known for their versatile reactivity and structural properties. The presence of both bromine and isopropoxy substituents on the aromatic ring introduces unique electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane consists of a dioxolane ring fused with a brominated and isopropoxylated phenyl group. This configuration imparts a balance of electrophilic and nucleophilic sites, facilitating its utility in various chemical transformations. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions, while the isopropoxy group provides steric hindrance and electronic modulation. Such features make this compound a promising candidate for the development of novel therapeutic agents and advanced materials.

In recent years, there has been growing interest in dioxolane derivatives due to their potential applications in drug discovery. The dioxolane ring itself is a privileged scaffold in medicinal chemistry, often found in bioactive molecules due to its ability to enhance metabolic stability and bioavailability. The incorporation of halogenated aromatic rings further expands its utility by enabling diverse functionalization strategies. For instance, the bromine substituent on the phenyl ring can be readily engaged in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce additional functional groups or link to other molecular fragments.

One of the most compelling aspects of 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane is its role as a building block in the synthesis of complex molecules. Researchers have leveraged this compound to develop novel heterocyclic frameworks with potential pharmacological activity. For example, studies have demonstrated its utility in constructing benzodiazepine analogs, where the dioxolane moiety contributes to the core structure's stability and binding affinity. Additionally, the presence of both bromine and isopropoxy groups allows for sequential functionalization, enabling the creation of polycyclic architectures with tailored properties.

The isopropoxy group in 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane also contributes to its chemical versatility. This substituent can influence both electronic and steric interactions within a molecule, making it useful for modulating receptor binding or enzyme activity. In drug design, such structural elements are often employed to optimize pharmacokinetic profiles by enhancing solubility or reducing metabolic degradation. Furthermore, the isopropoxy group can serve as a point for further derivatization, allowing chemists to explore new chemical space with minimal modifications.

From a synthetic chemistry perspective, 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane exemplifies the importance of functional group interplay in designing efficient synthetic routes. The combination of bromine and isopropoxy provides multiple pathways for further elaboration without compromising structural integrity. This flexibility has been exploited in multi-step syntheses where sequential cross-coupling reactions are employed to construct intricate molecular motifs. Such approaches are particularly valuable in medicinal chemistry pipelines where rapid access to structurally diverse libraries is essential for hit identification.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane. Molecular modeling studies have revealed insights into how the bromine and isopropoxy substituents influence molecular interactions with biological targets. These insights are critical for rational drug design, allowing researchers to predict binding affinities and optimize lead compounds before experimental validation. By integrating experimental data with computational predictions, scientists can accelerate the development of novel therapeutics based on dioxolane derivatives.

The pharmaceutical industry has shown particular interest in halogenated aromatic compounds due to their prevalence as pharmacophores in approved drugs. The bromine atom in 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane aligns with this trend by providing a site for further functionalization while maintaining metabolic stability. This balance makes it an attractive intermediate for drug discovery programs targeting neurological disorders, inflammatory diseases, and other therapeutic areas where precise molecular targeting is required.

In conclusion, 2-(2-Bromo-4-isopropoxyphenyl)-1,3-dioxolane (CAS No. 2918926-94-8) represents a significant advancement in synthetic organic chemistry with broad applications across pharmaceutical research and materials science. Its unique structural features—combining a dioxolane ring with brominated and isopropoxylated phenyl groups—endow it with exceptional reactivity and versatility. As research continues to uncover new synthetic strategies and pharmacological applications, this compound will undoubtedly remain at the forefront of chemical innovation.